

# ENPP1-IN-17 tumor growth reduction vs standard therapy

**Author:** Smolecule Technical Support Team. **Date:** February 2026

**Compound Focus:** Enpp-1-IN-17

Cat. No.: S12865058


Get Quote

## Research Context on ENPP1 Inhibition

Despite the lack of data on ENPP1-IN-17, recent research firmly establishes ENPP1 as a promising immunoncology target. Inhibiting this protein is a validated strategy to reduce tumor growth, which provides context for the development of compounds like ENPP1-IN-17.

- **ENPP1's Role in Cancer:** ENPP1 is an innate immune checkpoint protein. It hydrolyzes extracellular **cyclic GMP-AMP (cGAMP)**, a messenger that activates the **STING pathway** and promotes anti-tumor immunity. By degrading cGAMP, ENPP1 suppresses the immune response within the tumor microenvironment, allowing cancers to evade attack [1] [2] [3].
- **Mechanism of Action:** Inhibiting ENPP1 increases cGAMP levels, leading to sustained STING pathway activation. This enhances the body's natural anti-tumor immune response, making ENPP1 inhibitors particularly promising for treating "immune-cold" tumors that are resistant to conventional immunotherapies [1] [2].

The following diagram illustrates this core mechanism and the therapeutic strategy of its inhibition.



[Click to download full resolution via product page](#)

## Alternative ENPP1 Inhibitors in Research

While data on ENPP1-IN-17 is unavailable, the table below summarizes other ENPP1-targeting modalities documented in recent scientific literature. This illustrates the active development in this field.

Therapeutic Modality	Example(s)	Key Characteristics & Reported Findings
Small Molecule Inhibitor	ISM5939 (orally available), other early-phase candidates (TXN10128, RBS2418) [1] [2]	Orally bioavailable; designed via generative AI; synergizes with anti-PD-1 therapy and chemotherapy in mouse models; reported to avoid toxic systemic cytokine release [1] [2].
Biologic Inhibitors (Antibodies)	VH domain inhibitors, Human IgG1 antibodies (e.g., 17, 3G12) [3] [4]	Allosteric inhibition mechanism (VH domain); can be engineered into multi-specific formats (e.g., bispecific T-cell engagers) and CAR-T cells [3] [4].
Antibody-Drug Conjugates (ADCs)	ADCs based on anti-ENPP1 IgG1 antibodies [4]	Deliver cytotoxic payloads directly to ENPP1-expressing cancer cells; demonstrated potent cell killing <i>in vitro</i> [4].

## How to Proceed with Your Investigation

Given that the specific data for ENPP1-IN-17 is not in the public domain, you may need to take the following steps to complete your comparison guide:

- **Consult Specialized Resources:** Directly search **patent databases** (such as the USPTO or WIPO) or **commercial scientific databases** (like SciFinder or Integrity) using "ENPP1-IN-17" as the precise query. This compound likely exists in a patent or early commercial vendor catalog.
- **Refine Your Search Strategy:** If the above does not yield results, the compound may be too early-stage or known by a different internal code. Broadening your search to general **"ENPP1 inhibitor" preclinical data** may provide useful comparative benchmarks.
- **Evaluate the Available Evidence:** For a rigorous guide, structuring your comparison around the well-documented modalities in the table above, while acknowledging the absence of public data on ENPP1-IN-17, would be the most scientifically sound approach.

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Oral ENPP inhibitor designed using generative AI as next generation... 1 [pmc.ncbi.nlm.nih.gov]
2. Oral ENPP inhibitor designed using... | Nature Communications 1 [nature.com]
3. Discovery of VH domains that allosterically inhibit ENPP 1 [nature.com]
4. Frontiers | Human antibodies targeting ENPP as candidate... 1 [frontiersin.org]

To cite this document: Smolecule. [ENPP1-IN-17 tumor growth reduction vs standard therapy].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b12865058#enpp1-in-17-tumor-growth-reduction-vs-standard-therapy>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** info@smolecule.com

**Web:** www.smolecule.com